![molecular formula C8H10IN5 B1343987 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine CAS No. 862730-04-9](/img/structure/B1343987.png)
3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
Overview
Description
3-Iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a chemical compound with the CAS Number: 862730-04-9 . It has a molecular weight of 303.11 . The compound is stored in a dark place, under an inert atmosphere, at 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10IN5/c1-4(2)14-8-5(6(9)13-14)7(10)11-3-12-8/h3-4H,1-2H3,(H2,10,11,12) . This indicates the presence of iodine, isopropyl, and pyrazolo[3,4-d]pyrimidin-4-amine groups in the molecule.Physical And Chemical Properties Analysis
This compound is a solid . The compound should be kept in a dark place, under an inert atmosphere, at 2-8°C .Scientific Research Applications
Chemical Properties
“3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” is a chemical compound with the molecular formula C8H10IN5 . It has a molecular weight of 303.11 . The compound is typically stored in a dark place under an inert atmosphere at temperatures between 2-8°C .
Synthesis
This compound can be synthesized from 3-iodo-1H-pyrazolo[3,4-d]pyrimidin-4-amine (2) through N-alkylation and Suzuki coupling reactions . The overall yield of the two-step reaction is 57.0% .
Anticancer Activity
There is evidence suggesting that pyrazolo[3,4-d]pyrimidine derivatives, which include “3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine”, may have anticancer properties . However, specific details about the anticancer activity of this compound are not readily available.
CDK2 Inhibition
Pyrazolo[3,4-d]pyrimidine derivatives have been studied for their inhibitory activity against cyclin-dependent kinase 2 (CDK2), a protein involved in cell cycle regulation . CDK2 inhibitors can potentially be used in the treatment of cancer .
Safety and Hazards
The compound has been classified under GHS07 . The hazard statements associated with it are H315-H319-H335 , indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements are P261-P305+P351+P338 , suggesting to avoid breathing dust/fume/gas/mist/vapours/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so .
Future Directions
While specific future directions for this compound are not available in the retrieved data, it’s worth noting that pyrazolo[3,4-d]pyrimidine derivatives have shown promise in the development of novel CDK2 inhibitors . This suggests potential future research directions in the field of drug discovery and development, particularly in the context of cancer therapeutics.
Mechanism of Action
Target of Action
The primary target of 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is the FLT3 kinase . This kinase plays a crucial role in the proliferation and survival of certain types of cells, particularly those involved in hematopoiesis, the process of forming blood cellular components .
Mode of Action
3-Iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine acts as a potent inhibitor of FLT3 kinase . By binding to this kinase, it inhibits its activity, leading to a decrease in the proliferation of cells that rely on this kinase for growth and survival .
Biochemical Pathways
The inhibition of FLT3 kinase by 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine affects several downstream signaling pathways. These include the PI3K/AKT/mTOR pathway, which is involved in cell survival and proliferation, and the RAS/RAF/MEK/ERK pathway, which is involved in cell growth .
Result of Action
The result of the action of 3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a decrease in the proliferation of cells that rely on FLT3 kinase for growth and survival . This makes it a potential therapeutic agent for conditions characterized by overactive FLT3 kinase, such as FLT3-ITD positive acute myeloid leukemia .
properties
IUPAC Name |
3-iodo-1-propan-2-ylpyrazolo[3,4-d]pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10IN5/c1-4(2)14-8-5(6(9)13-14)7(10)11-3-12-8/h3-4H,1-2H3,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZULUFUHMFFLQF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C2=NC=NC(=C2C(=N1)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10IN5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80648005 | |
Record name | 3-Iodo-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80648005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
303.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-iodo-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
CAS RN |
862730-04-9 | |
Record name | 3-Iodo-1-(propan-2-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80648005 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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